The Structural Elucidation of Bryostatin 9: A Technical Guide
The Structural Elucidation of Bryostatin 9: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Bryostatin 9 is a member of the bryostatin family, a group of complex macrolactones first isolated from the marine bryozoan Bugula neritina. These natural products have garnered significant attention for their potent biological activities, particularly their ability to modulate protein kinase C (PKC), making them promising candidates for the development of therapeutics for cancer and Alzheimer's disease. The intricate molecular architecture of the bryostatins, characterized by a highly oxygenated macrocyclic lactone with multiple stereocenters, presents a formidable challenge for structure elucidation. This technical guide provides an in-depth overview of the core methodologies and data interpretation involved in determining the structure of Bryostatin 9, with a focus on modern spectroscopic techniques.
Core Analytical Techniques
The definitive structure of Bryostatin 9 was established through a combination of spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While initial isolation and characterization laid the groundwork, the total synthesis of Bryostatin 9 provided the ultimate confirmation of its structure through the comparison of spectroscopic data between the natural and synthetic compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the structure of complex organic molecules like Bryostatin 9 in solution. A suite of 1D and 2D NMR experiments is employed to piece together the carbon framework and establish stereochemistry.
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¹H NMR (Proton NMR): Provides information about the chemical environment and connectivity of hydrogen atoms. Chemical shifts, coupling constants (J-values), and integration are key parameters.
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¹³C NMR (Carbon NMR): Reveals the number of unique carbon atoms and their chemical environments (e.g., carbonyls, alkenes, alkanes).
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2D NMR Experiments: These experiments are crucial for assembling the molecular puzzle by revealing correlations between nuclei.
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COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds. This helps to establish spin systems and trace out fragments of the molecule.
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HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their attached carbons, providing a clear map of C-H one-bond connections.
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HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is essential for connecting the fragments identified by COSY and establishing the overall carbon skeleton, including the positions of quaternary carbons and heteroatoms.
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Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound and information about its elemental composition through high-resolution measurements. Fragmentation patterns observed in tandem mass spectrometry (MS/MS) experiments can offer valuable clues about the connectivity of different structural motifs within the molecule.
Quantitative Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR data for synthetic Bryostatin 9, which is in agreement with the data reported for the natural product. This data is foundational for the structural assignment.
Table 1: ¹H NMR Data for Bryostatin 9
| Position | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) |
| 3 | 5.42 | d | 10.8 |
| 5 | 4.08 | d | 10.8 |
| ... | ... | ... | ... |
Note: This is a representative excerpt. A complete table would list all proton assignments.
Table 2: ¹³C NMR Data for Bryostatin 9
| Position | Chemical Shift (δ, ppm) |
| 1 | 167.1 |
| 2 | 129.8 |
| ... | ... |
Note: This is a representative excerpt. A complete table would list all carbon assignments.
Experimental Protocols
NMR Spectroscopy
Sample Preparation: A sample of Bryostatin 9 (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, C₆D₆) in a 5 mm NMR tube. The choice of solvent is critical to avoid overlapping signals with the analyte.
Instrumentation: High-field NMR spectrometers (e.g., 500 MHz or higher) equipped with cryogenic probes are used to achieve the necessary resolution and sensitivity for such a complex molecule.
1D NMR Data Acquisition:
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¹H NMR: A standard pulse program is used. Key parameters include the spectral width (e.g., 0-10 ppm), number of scans (e.g., 16-64), and relaxation delay (e.g., 1-2 s).
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¹³C NMR: A proton-decoupled pulse sequence is used. A larger number of scans is typically required due to the lower natural abundance and gyromagnetic ratio of ¹³C.
2D NMR Data Acquisition:
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COSY: A standard cosygpqf or similar pulse sequence is used. The spectral widths in both dimensions are set to cover the entire proton chemical shift range.
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HSQC: A sensitivity-enhanced pulse sequence such as hsqcedetgpsisp is employed. The spectral width in the ¹H dimension covers the proton range, while the ¹³C dimension is set to encompass the expected carbon chemical shift range.
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HMBC: A pulse sequence like hmbcgplpndqf is used. The long-range coupling constant is typically optimized to a value between 4 and 8 Hz to observe two- and three-bond correlations.
Mass Spectrometry
Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, is used.
Ionization: Electrospray ionization (ESI) is a common method for generating ions of bryostatins due to their polarity.
Data Acquisition:
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Full Scan MS: The instrument is scanned over a mass range that includes the expected molecular ion of Bryostatin 9 to determine its accurate mass and confirm the elemental composition.
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Tandem MS (MS/MS): The molecular ion of Bryostatin 9 is isolated and fragmented by collision-induced dissociation (CID). The resulting fragment ions are then mass analyzed, providing structural information.
Visualizing the Structure Elucidation Process
The following diagrams, generated using the DOT language, illustrate key workflows and relationships in the structure elucidation of Bryostatin 9.
Biological Context: Mechanism of Action
While not directly part of the structure elucidation process, understanding the biological target of Bryostatin 9 provides crucial context for its importance in drug development. Bryostatins modulate the activity of Protein Kinase C (PKC) isozymes.
Conclusion
The structure elucidation of Bryostatin 9 is a testament to the power of modern spectroscopic techniques. The combination of 1D and 2D NMR spectroscopy allows for the complete assignment of the complex proton and carbon skeletons, while high-resolution mass spectrometry provides unambiguous determination of the molecular formula and corroborating fragmentation data. The confirmation of the structure through total synthesis represents the gold standard in natural product chemistry. This detailed structural understanding is paramount for the ongoing research and development of Bryostatin 9 and its analogues as potential therapeutic agents.
